Cas no 2138555-61-8 (2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid
• CAS No: 2138555-61-8
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 6190481
• PubChem ID: 165500098
• Update Time: 2025-11-01

2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1154234
• 2-{[(tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid
• 2138555-61-8
• 2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid

• Inchi： 1S/C12H13N3O4S/c1-12(2,3)19-11(18)15-10-14-8-7(20-10)4-6(5-13-8)9(16)17/h4-5H,1-3H3,(H,16,17)(H,13,14,15,18)
• InChI Key： WYXGOOVISIMKLO-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C=C(C(=O)O)C=N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic Acid (CAS No. 2138555-61-8)

2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid, identified by its CAS number 2138555-61-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including a tert-butoxy carbonyl group and an amino group, which contribute to its unique chemical properties and reactivity.

The< strong>[1,3]thiazolo[4,5-b]pyridine core of this compound is particularly noteworthy, as it represents a fused heterocyclic system consisting of a thiazole ring and a pyridine ring. This type of structural motif is frequently encountered in biologically active compounds and has been implicated in various pharmacological mechanisms. The presence of the carboxylic acid group at the 6-position further enhances the molecule's potential for further functionalization and derivatization, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic scaffolds due to their inherent biological activity and structural diversity. The compound 2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid has been studied for its potential role in modulating various biological pathways. Specifically, research has focused on its interactions with enzymes and receptors that are implicated in inflammatory responses, cancer progression, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to act as a modulator of key signaling pathways. For instance, studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. The tert-butoxy carbonyl group provides stability to the molecule and can influence its metabolic fate, while the amino group allows for further chemical modifications that can enhance its binding affinity to target proteins.

The< strong>[1,3]thiazolo[4,5-b]pyridine scaffold itself has been extensively studied for its pharmacological properties. This particular heterocyclic system has shown promise in preclinical studies as a potential treatment for various diseases. The carboxylic acid group at the 6-position can be used to form esters or amides, which can be tailored to optimize solubility and bioavailability. These modifications are crucial for developing drug candidates that can effectively reach their target sites within the body.

In addition to its structural features, the compound's potential biological activity has been explored through computational modeling and experimental assays. These studies have provided insights into how the molecule interacts with biological targets at the molecular level. For example, docking studies have revealed that it can bind to specific pockets on enzymes such as Janus kinases (JAKs), which are involved in inflammatory processes. By inhibiting these kinases, the compound may help reduce inflammation and mitigate symptoms associated with chronic inflammatory diseases.

The< strong>[1,3]thiazolo[4,5-b]pyridine core is also known for its ability to cross the blood-brain barrier, making it an attractive candidate for treating neurological disorders. Recent research has indicated that this scaffold can interact with receptors and ion channels in the brain, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The carboxylic acid group at the 6-position can be further modified to enhance these interactions and improve therapeutic efficacy.

The< strong>tert-butoxy carbonyl group in this compound plays a significant role in its stability and reactivity. This protecting group is commonly used in peptide synthesis and other organic reactions to prevent unwanted side reactions. In the context of drug development, it helps ensure that the molecule remains intact during metabolic processes within the body. Additionally, this group can be selectively removed under specific conditions, allowing for further functionalization if needed.

The amino group at the 2-position of the< strong>[1,3]thiazolo[4,5-b]pyridine core is another critical functional moiety. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This property makes it particularly useful for designing molecules that can tightly bind to specific proteins or enzymes involved in disease pathways. By optimizing the interactions between this amino group and biological targets, researchers can develop more effective therapeutic agents.

In conclusion,< strong>2-{[(Tert-butoxy)carbonyl]amino}-[1,3]thiazolo[4,5-b]pyridine-6-carboxylic acid(CAS No. 2138555-61-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Further research is warranted to fully elucidate its biological activities and explore its potential as a lead compound for drug development.